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Compound of Interest

3-[3-

(Trifluoromethyl)phenoxylaniline

cat. No.: B1359313

Compound Name:

An In-depth Technical Guide on the Core Physical Properties of 3-[3-
(Trifluoromethyl)phenoxylaniline

Introduction

3-[3-(Trifluoromethyl)phenoxy]laniline is an aromatic amine derivative containing a
trifluoromethyl group, a moiety of significant interest in medicinal chemistry and materials
science due to its unigue electronic properties. This technical guide aims to provide a
comprehensive overview of the known physical properties of this compound, targeted at
researchers, scientists, and drug development professionals. It is important to note that while
the fundamental identifiers of this compound are established, extensive experimental data on
its physical properties are not widely available in public literature. This guide compiles the
available information and provides context through general properties of related compounds
and relevant experimental protocols.

Physical and Chemical Properties

Detailed experimental values for many of the core physical properties of 3-[3-
(Trifluoromethyl)phenoxyl]aniline have not been extensively reported. The available data is
summarized in the table below. Aromatic amines, in general, are high-boiling liquids or low-
melting solids and exhibit limited solubility in water.[1][2]
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Property Value Source
Molecular Formula C13H10F3NO [3]
Molecular Weight 253.22 g/mol [3]

CAS Number 625106-28-7 [3]
Physical State Yellow oil [3]
Melting Point Not Available [3]
Boiling Point Not Available [3]
Solubility Not Available [3]

pKa Not Available

Experimental Protocols

While specific experimental protocols for the synthesis and property determination of 3-[3-
(Trifluoromethyl)phenoxy]Janiline are not detailed in the available literature, this section
provides a representative synthetic protocol for a related class of compounds, ortho-
trifluoromethoxylated aniline derivatives, to illustrate a relevant laboratory procedure.

Representative Synthesis: Ortho-trifluoromethoxylated
Aniline Derivatives

The synthesis of aniline derivatives containing trifluoromethyl or related groups is of significant
interest for creating building blocks for pharmaceuticals and agrochemicals.[4] A common
challenge is the facile and safe introduction of the trifluoromethoxy (OCF3) group.[4] The
following protocol describes a user-friendly method for the synthesis of methyl 4-acetamido-3-
(trifluoromethoxy)benzoate.[4]

Step 1: Trifluoromethoxylation

 In areaction vessel, combine methyl 4-(N-hydroxyacetamido)benzoate (1 equivalent), 1-
trifluoromethyl-1,2-benziodoxol-3(1H)-one (Togni reagent Il), and a catalytic amount of
cesium carbonate (Cs2C03).[4]
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e Add chloroform as the solvent.[4]

 Stir the reaction mixture at room temperature to yield methyl 4-(N-
(trifluoromethoxy)acetamido)benzoate.[4]

Step 2: OCF3 Migration

Transfer the intermediate product from Step 1 to a pressure vessel with nitromethane.[4]

o Heat the vessel to 120 °C and stir for 20 hours. Caution: Impure nitromethane can be
explosive at high temperatures; the reaction should be conducted with appropriate safety
measures, such as behind a safety shield.[4]

 After cooling to room temperature, concentrate the reaction mixture in vacuo.[4]

 Purify the crude product using flash column chromatography to obtain the final product,
methyl 4-acetamido-3-(trifluoromethoxy)benzoate.[4]

This protocol demonstrates a modern approach to synthesizing complex aniline derivatives that
can be adapted for various substituted anilines.[4]

Biological Activity and Signaling Pathways

There is currently no specific information in the scientific literature detailing the biological
activity or associated signaling pathways for 3-[3-(Trifluoromethyl)phenoxy]aniline. However,
the structural motifs present in the molecule—the aniline core and the trifluoromethyl group—
are common in biologically active compounds.

The trifluoromethyl group is a privileged structural fragment in medicinal chemistry, known to
enhance properties such as metabolic stability, lipophilicity, and binding affinity.[5] Aniline
derivatives also form the basis for a wide range of pharmaceuticals and are investigated for
various biological activities.[6] Further research would be required to elucidate any specific
biological effects of 3-[3-(Trifluoromethyl)phenoxy]aniline.

Experimental Workflow Visualization

As no specific signaling pathways for 3-[3-(Trifluoromethyl)phenoxy]aniline are documented,
the following diagram illustrates the experimental workflow for the representative synthesis of
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ortho-trifluoromethoxylated aniline derivatives described in Section 2.1.

Intermed

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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